Cas no 65440-41-7 (5-Bromo-8-nitro-1-naphthoic acid)

• Product Name: 5-Bromo-8-nitro-1-naphthoic acid
• CAS No: 65440-41-7
• MF: C₁₁H₆BrNO₄
• MW: 296.073642253876
• CID: 58341
• PubChem ID: 12236000
• Update Time: 2025-06-10

5-Bromo-8-nitro-1-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-nitro-1-naphthoic acid
• 5-bromo-8-nitronaphthalene-1-carboxylic acid
• 5-Brom-8-nitro-[1]naphthoesaeure
• A835116
• AKOS005764172
• 5-Bromo-8-nitro-1-naphthoicacid
• 5-bromo-8-nitro-naphthalene-1-carboxylic acid
• LY-0026
• FT-0689932
• 65440-41-7
• 1-Naphthalenecarboxylic acid, 5-bromo-8-nitro-
• DTXSID20481736

• MDL： MFCD09834633
• Inchi： 1S/C11H6BrNO4/c12-8-4-5-9(13(16)17)10-6(8)2-1-3-7(10)11(14)15/h1-5H,(H,14,15)
• InChI Key： OLDSMHRBRMMBTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C(C(=O)O)C=CC=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.94800
• Monoisotopic Mass: 294.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.804
• PSA: 83.12000
• LogP: 3.73190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 5-Bromo-8-nitro-1-naphthoic acid

5-Bromo-8-nitro-1-naphthoic Acid (CAS No. 65440-41-7): An Overview and Recent Advances

5-Bromo-8-nitro-1-naphthoic acid (CAS No. 65440-41-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo and nitro functional groups, exhibits a range of interesting properties that make it a valuable intermediate in various chemical processes.

The molecular structure of 5-Bromo-8-nitro-1-naphthoic acid consists of a naphthalene ring substituted with a bromine atom at the 5-position and a nitro group at the 8-position, along with a carboxylic acid group at the 1-position. This arrangement imparts the molecule with high reactivity and stability, making it suitable for a wide array of chemical transformations.

In recent years, 5-Bromo-8-nitro-1-naphthoic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel anti-inflammatory and anti-cancer drugs. The bromine and nitro groups provide opportunities for further functionalization, allowing chemists to tailor the compound to specific therapeutic targets.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the role of 5-Bromo-8-nitro-1-naphthoic acid in the development of new anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The bromine substituent was found to enhance the compound's lipophilicity, improving its cellular uptake and efficacy.

Beyond medicinal applications, 5-Bromo-8-nitro-1-naphthoic acid has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of conductive polymers and organic semiconductors. A recent paper in Advanced Materials described the use of this compound as a building block for high-performance organic photovoltaic materials. The presence of the nitro group enhances the electron-withdrawing capability, leading to improved charge transport properties.

The synthetic accessibility of 5-Bromo-8-nitro-1-naphthoic acid has been another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the nitration of 5-bromonaphthalene followed by oxidation to form the carboxylic acid group. These synthetic strategies have been optimized to minimize by-products and improve yield, making large-scale production feasible.

In addition to its direct applications, 5-Bromo-8-nitro-1-naphthoic acid serves as a valuable starting material for more complex molecular architectures. Its reactivity with various nucleophiles and electrophiles allows for the construction of intricate molecular frameworks with tailored properties. For instance, it has been used as a key intermediate in the synthesis of fluorescent probes for bioimaging applications.

The environmental impact of 5-Bromo-8-nitro-1-naphthoic acid has also been a subject of interest. Researchers are actively exploring greener synthetic methods to reduce the environmental footprint associated with its production. One such approach involves using catalytic systems that minimize waste generation and energy consumption. These efforts align with the growing trend towards sustainable chemistry practices.

In conclusion, 5-Bromo-8-nitro-1-naphthoic acid (CAS No. 65440-41-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and sustainable chemistry. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.